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Compound of Interest

Compound Name: C.l. Mordant yellow 8

Cat. No.: B1585443

In-Depth Technical Guide to Mordant Yellow 8

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Data

Mordant Yellow 8, a monoazo dye, is recognized for its utility in various industrial and research
applications. The fundamental chemical and physical properties of this compound are
summarized below.

Property Value Reference(s)
CAS Number 6359-83-7 [1]
Molecular Weight 446.35 g/mol [1]
Molecular Formula C17H12N4Na206S [1]
Synonyms C.l. 18821, Eriochromal Yellow o
3R
Physical Form Powder [2]
Solubility Soluble in water [1]

Synthesis and Manufacturing
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The industrial synthesis of Mordant Yellow 8 involves a two-step diazotization and coupling
reaction.[1] The process begins with the diazotization of 2-aminobenzoic acid, which is then
coupled with 4-(3-methyl-5-0x0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final

dye molecule.[1]
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Diagram 1: Synthesis of Mordant Yellow 8.

Experimental Protocols
Textile Dyeing with Mordant Yellow 8

Mordant Yellow 8 is utilized in the textile industry for dyeing protein fibers like wool and silk, and
can also be applied to cotton with the use of a mordant.[3] The mordant, typically a metal salt
such as aluminum or iron, forms a coordination complex with the dye and the fiber, enhancing
the dye's fastness.[3]

A general laboratory-scale protocol for dyeing wool with Mordant Yellow 8 is as follows:

e Scouring: The wool sample is first scoured in a dilute soap solution to remove impurities.
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e Mordanting: The scoured wool is immersed in a mordant bath containing a metal salt (e.g.,
potassium aluminum sulfate) and heated.

» Dyeing: The mordanted wool is then transferred to a dyebath containing Mordant Yellow 8.
The bath is heated to facilitate dye uptake.

» Rinsing: After dyeing, the wool is thoroughly rinsed with water to remove any unfixed dye.

Hypothetical Analytical Application: Fluorimetric
Determination of Metal lons

While a specific protocol for Mordant Yellow 8 in fluorimetric analysis is not readily available, a
method can be adapted from similar mordant dyes, such as Mordant Red 19, which is used for
the determination of aluminum traces in solutions.[4][5] The underlying principle is the
formation of a fluorescent metal-chelate complex.

A potential experimental workflow for this application is outlined below:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10708403/
https://pubmed.ncbi.nlm.nih.gov/10192411/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Sample containing
metal ions

Sample Preparation:
Adjust pH, add buffer

v

Add Mordant Yellow 8
Solution

Y

Complexation:
Formation of fluorescent
metal-dye chelate

Y

Solvent Extraction
(e.g., with isobutylmethylketone)

v

Fluorimetric Measurement:
Excite at appropriate wavelength,
measure emission

v

Data Analysis:
Correlate emission intensity
to metal ion concentration

— S

(
(
E
(
E
E

End: Quantified metal
ion concentration

Click to download full resolution via product page

Diagram 2: Hypothetical workflow for metal ion determination.

Applications in Research and Industry

The primary application of Mordant Yellow 8 is in the textile industry as a dye.[2] Its ability to
form stable complexes with metal ions also suggests potential applications in analytical
chemistry for the detection and quantification of metals.[4][5] However, there is currently limited
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information available regarding its use in biological signaling pathway research or drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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